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Compound of Interest

Compound Name:
3-Chloro-2-fluoro-5-

(trifluoromethyl)benzaldehyde

Cat. No.: B1348975 Get Quote

For Research and Development Professionals

This document provides a comprehensive overview of the physicochemical properties of 3-
Chloro-2-fluoro-5-(trifluoromethyl)benzaldehyde, a key intermediate in various synthetic

applications.

Molecular Identity and Structure
3-Chloro-2-fluoro-5-(trifluoromethyl)benzaldehyde is an aromatic aldehyde characterized by

the presence of chloro, fluoro, and trifluoromethyl functional groups on the benzaldehyde

scaffold.

Chemical Structure:

Caption: Chemical structure of 3-Chloro-2-fluoro-5-(trifluoromethyl)benzaldehyde.

Physicochemical Properties
A summary of the key quantitative data for 3-Chloro-2-fluoro-5-
(trifluoromethyl)benzaldehyde is presented in the table below.
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Property Value Reference

Molecular Formula C₈H₃ClF₄O [1][2]

Molecular Weight 226.56 g/mol [1][2]

CAS Number 261763-02-4 [1][2]

Density 1.54 g/mL at 25 °C [2]

Boiling Point 196 °C [2]

Refractive Index n20/D 1.476 [2]

Experimental Protocols
The characterization of 3-Chloro-2-fluoro-5-(trifluoromethyl)benzaldehyde typically involves

standard analytical techniques to confirm its identity and purity. While specific experimental

details may vary between laboratories, the general methodologies are outlined below.

Workflow for Quality Control Analysis:

Sample Preparation

Analytical Techniques

Data Analysis

Weigh and dissolve sample in a suitable solvent (e.g., CDCl3 for NMR, Acetonitrile for LC-MS).

Nuclear Magnetic Resonance (¹H, ¹⁹F, ¹³C NMR) for structural elucidation.

Structural Analysis

Liquid Chromatography-Mass Spectrometry for purity assessment and molecular weight confirmation.Purity & MW

Gas Chromatography-Mass Spectrometry for analysis of volatile impurities.

Impurity Profiling

Process and interpret spectral data to confirm structure and purity.
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Caption: A generalized workflow for the quality control analysis of synthesized benzaldehyde

derivatives.

Signaling Pathway Interactions (Hypothetical)
In drug discovery, understanding how a molecule might interact with biological pathways is

crucial. While the specific biological activity of 3-Chloro-2-fluoro-5-
(trifluoromethyl)benzaldehyde is not detailed here, the following diagram illustrates a

hypothetical signaling pathway where a derivative of this compound could act as an inhibitor.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1348975?utm_src=pdf-body
https://www.benchchem.com/product/b1348975?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hypothetical Kinase Signaling Pathway
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Caption: A hypothetical signaling pathway illustrating the potential inhibitory action of a drug

candidate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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